6-Amino-2-benzyl-8-(4-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-benzyl-8-(4-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459147-94-5
VCID:
VC0459440
InChI:
InChI=1S/C30H25N5O/c1-36-27-12-11-24(21-9-5-6-10-23(21)27)28-26-17-35(16-20-7-3-2-4-8-20)14-13-22(26)25(15-31)29(34)30(28,18-32)19-33/h2-13,26,28H,14,16-17,34H2,1H3/t26-,28+/m0/s1
SMILES:
COC1=CC=C(C2=CC=CC=C21)C3C4CN(CC=C4C(=C(C3(C#N)C#N)N)C#N)CC5=CC=CC=C5
Molecular Formula:
C30H25N5O
Molecular Weight:
471.6g/mol
6-Amino-2-benzyl-8-(4-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459147-94-5
Main Products
VCID: VC0459440
Molecular Formula: C30H25N5O
Molecular Weight: 471.6g/mol
| CAS No. | 459147-94-5 |
|---|---|
| Product Name | 6-Amino-2-benzyl-8-(4-methoxy-1-naphthyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C30H25N5O |
| Molecular Weight | 471.6g/mol |
| IUPAC Name | (8S,8aR)-6-amino-2-benzyl-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C30H25N5O/c1-36-27-12-11-24(21-9-5-6-10-23(21)27)28-26-17-35(16-20-7-3-2-4-8-20)14-13-22(26)25(15-31)29(34)30(28,18-32)19-33/h2-13,26,28H,14,16-17,34H2,1H3/t26-,28+/m0/s1 |
| Standard InChIKey | NNXRKVCZYKDZLK-XTEPFMGCSA-N |
| Isomeric SMILES | COC1=CC=C(C2=CC=CC=C21)[C@@H]3[C@H]4CN(CC=C4C(=C(C3(C#N)C#N)N)C#N)CC5=CC=CC=C5 |
| SMILES | COC1=CC=C(C2=CC=CC=C21)C3C4CN(CC=C4C(=C(C3(C#N)C#N)N)C#N)CC5=CC=CC=C5 |
| Canonical SMILES | COC1=CC=C(C2=CC=CC=C21)C3C4CN(CC=C4C(=C(C3(C#N)C#N)N)C#N)CC5=CC=CC=C5 |
| PubChem Compound | 11838463 |
| Last Modified | Nov 11 2021 |
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